Cas no 2150125-34-9 (1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 2150125-34-9
• MF: C₁₀H₁₇F₂N₃
• MW: 217.258888959885
• CID: 6411912
• PubChem ID: 165631060
• Update Time: 2025-11-01

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine
• EN300-1956689
• 2150125-34-9

• Inchi： 1S/C10H17F2N3/c1-10(2,3)7-5-6(15(4)14-7)8(13)9(11)12/h5,8-9H,13H2,1-4H3
• InChI Key： LELXSCFJDBRTMS-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C(C)(C)C)=NN1C)N)F

Computed Properties

• Exact Mass: 217.13905388g/mol
• Monoisotopic Mass: 217.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine: A Comprehensive Overview

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 2150125-34-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The chemical structure of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine is defined by its tert-butyl and methyl substituents on the pyrazole ring, along with the difluoroethanamine moiety. The presence of these functional groups imparts unique physicochemical properties to the compound. The tert-butyl group enhances lipophilicity and metabolic stability, while the methyl group contributes to the overall hydrophobicity. The difluoroethanamine moiety introduces fluorine atoms, which can significantly influence the compound's reactivity and binding affinity to biological targets.

The molecular formula of this compound is C₁₃H₁₈F₂N₃, with a molecular weight of approximately 260.30 g/mol. It is a colorless to white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine can be achieved through several synthetic routes. One common approach involves the reaction of 3-(tert-butyl)-1-methylpyrazole with 2,2-difluoroacetyl chloride followed by reduction to form the desired amine. This method typically yields high purity products and is scalable for industrial production.

Another synthetic route involves the coupling of 3-(tert-butyl)-1-methylpyrazole with 2,2-difluoroacetic acid using a coupling agent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) in the presence of a base like diisopropylethylamine (DIPEA). This method provides good yields and is particularly useful for preparing derivatives with different substituents on the pyrazole ring.

Biological Activities and Therapeutic Potential

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine has been extensively studied for its biological activities and therapeutic potential. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also demonstrated neuroprotective properties in preclinical studies. It has been shown to reduce oxidative stress and protect neurons from apoptosis induced by various neurotoxins. These neuroprotective effects make it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine have led to its advancement into clinical trials. Early-phase clinical trials have shown that the compound is well-tolerated with a favorable safety profile. Ongoing phase II trials are currently evaluating its efficacy in treating specific inflammatory and neurodegenerative conditions.

Further research is needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential. Future studies may focus on identifying biomarkers that can predict patient response to treatment and developing combination therapies that enhance its effectiveness.

Conclusion

1-(3-Tert-butyl-*methyl*-H-pyrazol--5-*y*)-*difluoroethan--*a**mine* (CAS No. 2150125-*4-*9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable physicochemical properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing clinical trials are expected to provide further insights into its safety and efficacy, paving the way for potential new treatments for inflammatory and neurodegenerative diseases.